1-[1-(3,4-Dimethylphenyl)ethyl]-3-(2-methoxyphenyl)urea

• IUPAC Name: 1-[1-(3,4-dimethylphenyl)ethyl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C18H22N2O2/c1-12-9-10-15(11-13(12)2)14(3)19-18(21)20-16-7-5-6-8-17(16)22-4/h5-11,14H,1-4H3,(H2,19,20,21)
• InChI Key: FHOPTIDJTLGNKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NC(=O)NC2=CC=CC=C2OC)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

1-[1-(3,4-Dimethylphenyl)ethyl]-3-(2-methoxyphenyl)urea is a synthetic organic compound with the molecular formula C18H22N2O2 It is characterized by the presence of a urea group substituted with 3,4-dimethylphenyl and 2-methoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[1-(3,4-Dimethylphenyl)ethyl]-3-(2-methoxyphenyl)urea typically involves the reaction of 3,4-dimethylphenyl ethylamine with 2-methoxyphenyl isocyanate. The reaction is carried out under mild conditions, often in the presence of a suitable solvent such as dichloromethane or toluene. The reaction proceeds via nucleophilic addition of the amine to the isocyanate, forming the desired urea derivative .

Industrial Production Methods: Industrial production of this compound can be scaled up by employing continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of environmentally friendly solvents and catalysts is also being explored to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions: 1-[1-(3,4-Dimethylphenyl)ethyl]-3-(2-methoxyphenyl)urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The urea group can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Formation of corresponding carbonyl compounds.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

1-[1-(3,4-Dimethylphenyl)ethyl]-3-(2-methoxyphenyl)urea has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 1-[1-(3,4-Dimethylphenyl)ethyl]-3-(2-methoxyphenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding or altering enzyme conformation. In receptor modulation, the compound can act as an agonist or antagonist, influencing signal transduction pathways .

Comparison with Similar Compounds

1,1-Bis(3,4-dimethylphenyl)ethane: Similar structure but lacks the urea group.

1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one: Contains a triazole ring instead of the urea group[][5].

Uniqueness: 1-[1-(3,4-Dimethylphenyl)ethyl]-3-(2-methoxyphenyl)urea is unique due to the presence of both 3,4-dimethylphenyl and 2-methoxyphenyl groups attached to the urea moiety. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various applications[⁵][5].